Cas no 1803590-70-6 (2-Propanesulfinamide, N-[1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethyl]-2-methyl-)

• Product Name: 2-Propanesulfinamide, N-[1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethyl]-2-methyl-
• CAS No: 1803590-70-6
• MF: C₁₂H₁₄ClF₄NOS
• MW: 331.757275104523
• CID: 5172078
• PubChem ID: 86811599
• Update Time: 2025-08-03

2-Propanesulfinamide, N-[1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfinamide, N-[1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethyl]-2-methyl-

• Inchi： 1S/C12H14ClF4NOS/c1-11(2,3)20(19)18-10(12(15,16)17)7-4-5-9(14)8(13)6-7/h4-6,10,18H,1-3H3
• InChI Key： MPLDQKWWOQENQW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(Cl)C=1)(C(F)(F)F)NS(=O)C(C)(C)C

Additional information on 2-Propanesulfinamide, N-[1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethyl]-2-methyl-

Professional Introduction to 2-Propanesulfinamide, N-[1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethyl]-2-methyl (CAS No. 1803590-70-6)

Compound with the CAS number 1803590-70-6 and the product name 2-Propanesulfinamide, N-[1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethyl]-2-methyl represents a significant advancement in the field of chemical pharmaceuticals. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The synthesis and characterization of this molecule have been areas of intense research, contributing to the development of novel therapeutic agents.

The molecular structure of 2-Propanesulfinamide, N-[1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethyl]-2-methyl features a sulfinamide functional group attached to a complex alkyl chain. The presence of fluorine atoms in the side chain enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug design. Specifically, the 3-chloro-4-fluorophenyl moiety introduces both electron-withdrawing and electron-donating effects, which can modulate the reactivity and binding affinity of the molecule.

In recent years, there has been a growing interest in the development of sulfinamide-based compounds due to their diverse biological activities. Sulfinamides have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The compound in question has been investigated for its potential role in inhibiting specific enzymes and receptors involved in disease pathways. For instance, studies have suggested that this molecule may interfere with the activity of certain kinases, which are critical targets in cancer therapy.

The synthesis of 2-Propanesulfinamide, N-[1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethyl]-2-methyl involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled the efficient construction of the complex framework. The introduction of fluorinated groups has been particularly challenging but essential for achieving the desired pharmacological properties.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of a sulfinamide core with a fluorinated aromatic ring provides a scaffold that can be further modified to enhance its therapeutic efficacy. Researchers have explored various derivatives to optimize binding interactions with biological targets. For example, modifications at the nitrogen atom or the fluoroalkyl chain have shown promising results in improving drug-like properties such as solubility and bioavailability.

The pharmacokinetic profile of 2-Propanesulfinamide, N-[1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethyl]-2-methyl is another area of focus. Preliminary studies indicate that this compound exhibits favorable metabolic stability and moderate oral bioavailability. These characteristics are crucial for developing drugs that can be administered orally and maintain therapeutic levels over an extended period. Additionally, the compound's low toxicity profile suggests that it may be suitable for clinical development.

In conclusion, 2-Propanesulfinamide, N-[1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethyl]-2-methyl (CAS No. 1803590-70-6) represents a significant contribution to the field of chemical pharmaceuticals. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.